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Compound of Interest

Compound Name: Phenyl glycidyl ether

Cat. No.: B3422390

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of phenyl glycidyl ether (PGE). The information presented herein is crucial for
professionals in research, chemical engineering, and pharmaceutical development, where a
thorough understanding of the energetic and phase behavior of this compound is essential for
process design, safety analysis, and reaction modeling. This document summarizes key
guantitative data in structured tables, details the experimental methodologies used for their
determination, and provides a visual representation of the relationships between fundamental
thermodynamic properties.

Core Thermodynamic and Physical Properties

Phenyl glycidyl ether (CAS No: 122-60-1; Formula: CoH1002) is a colorless liquid at room
temperature.[1] A summary of its fundamental physical and thermodynamic properties is
provided in the tables below. This data has been compiled from critically evaluated sources to
ensure accuracy and reliability.

Table 1: General Physicochemical Properties of Phenyl
Glycidyl Ether
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Property Value Source
Molecular Weight 150.1745 g/mol NIST WebBook[2]
Melting Point 3.5°C (276.65 K) NIST WebBook
Normal Boiling Point 245 °C (518.15 K) NIST WebBook

0.01 mmHg at 20 °C (293.15 )
Vapor Pressure K) CAMEO Chemicals[3]

Table 2: Standard Molar Thermodynamic Properties of
Phenyl Glycidyl Ether (Liquid Phase) at 298.15 K and 0.1

MPa
Property Symbol Value (kJ/mol) Source
Enthalpy of o
) AcHcliquid -4556.7 + 1.1 NIST WebBook
Combustion
Enthalpy of Formation  AfH°liquid -163.4+1.2 NIST WebBook

Table 3: Molar Heat Capacity of Phenyl Glycidyl Ether
1 iquid Pl )at C :

Temperature (K) Heat Capacity (J/mol-K) Source

298.15 243.3£0.5 NIST WebBook
300 244.2 NIST WebBook
310 248.6 NIST WebBook
320 253.1 NIST WebBook
330 257.5 NIST WebBook

Experimental Protocols for Thermodynamic
Property Determination
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The accurate determination of thermodynamic properties is paramount for the reliable
application of this data. The following sections detail the experimental methodologies employed
in the cited literature for measuring the key thermodynamic parameters of phenyl glycidyl
ether.

Enthalpy of Combustion

The standard enthalpy of combustion of liquid phenyl glycidyl ether was determined using a
static-bomb calorimeter.

Experimental Workflow:

Fundamental Properties

Enthalpy (H)
Total heat content

Derived Property

Entropy (S) Gibbs Free Energy (G)
Measure of disorder Spontaneity of a process

Temperature (T)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 3. Oxirane, (phenoxymethyl)- [webbook.nist.gov]

 To cite this document: BenchChem. [Phenyl Glycidyl Ether: A Comprehensive Technical
Guide to its Thermodynamic Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3422390#phenyl-glycidyl-ether-thermodynamic-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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